5,10-methylenetetrahydro-5-deazafolic acid
5,10-methylenetetrahydro-5-deazafolic acid
Brand Name:
Vulcanchem
CAS No.:
143234-78-0
VCID:
VC0120256
InChI:
InChI=1S/C21H24N6O6/c22-21-25-17-16(19(31)26-21)13-9-27(8-11(13)7-23-17)12-3-1-10(2-4-12)18(30)24-14(20(32)33)5-6-15(28)29/h1-4,11,13-14H,5-9H2,(H,24,30)(H,28,29)(H,32,33)(H4,22,23,25,26,31)/t11?,13?,14-/m0/s1
SMILES:
C1C2CN(CC2C3=C(N1)NC(=NC3=O)N)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C21H24N6O6
Molecular Weight:
456.5 g/mol
5,10-methylenetetrahydro-5-deazafolic acid
CAS No.: 143234-78-0
Main Products
VCID: VC0120256
Molecular Formula: C21H24N6O6
Molecular Weight: 456.5 g/mol
CAS No. | 143234-78-0 |
---|---|
Product Name | 5,10-methylenetetrahydro-5-deazafolic acid |
Molecular Formula | C21H24N6O6 |
Molecular Weight | 456.5 g/mol |
IUPAC Name | (2S)-2-[[4-(11-amino-13-oxo-4,8,10,12-tetrazatricyclo[7.4.0.02,6]trideca-1(9),11-dien-4-yl)benzoyl]amino]pentanedioic acid |
Standard InChI | InChI=1S/C21H24N6O6/c22-21-25-17-16(19(31)26-21)13-9-27(8-11(13)7-23-17)12-3-1-10(2-4-12)18(30)24-14(20(32)33)5-6-15(28)29/h1-4,11,13-14H,5-9H2,(H,24,30)(H,28,29)(H,32,33)(H4,22,23,25,26,31)/t11?,13?,14-/m0/s1 |
Standard InChIKey | RQJAUJZEWQYMCU-UBHUBRDASA-N |
Isomeric SMILES | C1C2CN(CC2C3=C(N1)NC(=NC3=O)N)C4=CC=C(C=C4)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
SMILES | C1C2CN(CC2C3=C(N1)NC(=NC3=O)N)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O |
Canonical SMILES | C1C2CN(CC2C3=C(N1)NC(=NC3=O)N)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O |
Synonyms | 5,10-methylenetetrahydro-5-deazafolic acid |
PubChem Compound | 133989 |
Last Modified | Nov 09 2021 |
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